Cas no 1803611-47-3 (tert-butyl N-(3,3,3-trifluoro-2,2-dimethylpropyl)carbamate)

• Product Name: tert-butyl N-(3,3,3-trifluoro-2,2-dimethylpropyl)carbamate
• CAS No: 1803611-47-3
• CID: 4618317
• PubChem ID: 112756367
• Update Time: 2025-05-25

tert-butyl N-(3,3,3-trifluoro-2,2-dimethylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(3,3,3-Trifluoro-2,2-dimethylpropyl)carbamate
• tert-butyl N-(3,3,3-trifluoro-2,2-dimethylpropyl)carbamate

Additional information on tert-butyl N-(3,3,3-trifluoro-2,2-dimethylpropyl)carbamate

Tert-Butyl N-(3,3,3-Trifluoro-2,2-Dimethylpropyl)Carbamate: A Comprehensive Overview

Tert-butyl N-(3,3,3-trifluoro-2,2-dimethylpropyl)carbamate, also known by its CAS number 1803611-47-3, is a highly specialized organic compound with significant applications in various fields. This compound is a derivative of carbamic acid and belongs to the broader class of carbamates. Its unique structure and properties make it a subject of interest in both academic research and industrial applications.

The chemical structure of tert-butyl N-(3,3,3-trifluoro-2,2-dimethylpropyl)carbamate consists of a tert-butyl group attached to a carbamate functional group. The presence of the trifluoromethyl group in the molecule imparts unique electronic and steric properties. Recent studies have highlighted the importance of such fluorinated compounds in drug design and agricultural chemicals due to their enhanced stability and bioavailability.

One of the most notable aspects of this compound is its versatility. It can be synthesized through various methods, including nucleophilic substitution and coupling reactions. Researchers have recently explored novel synthetic pathways that enhance the efficiency and scalability of production. For instance, a study published in 2023 demonstrated the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods.

In terms of applications, tert-butyl N-(3,3,3-trifluoro-2,2-dimethylpropyl)carbamate has found significant use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to act as a protecting group for amines has made it invaluable in peptide synthesis and other complex molecule constructions. Additionally, it has been employed in agrochemicals as a precursor for herbicides and insecticides due to its excellent stability under environmental conditions.

The physical properties of this compound are also worth mentioning. It has a relatively high melting point and is sparingly soluble in water but highly soluble in organic solvents. These characteristics make it suitable for various industrial processes where controlled solubility is essential. Recent research has focused on optimizing its solubility profiles for specific applications, such as targeted drug delivery systems.

From an environmental standpoint, understanding the degradation pathways of tert-butyl N-(3,3,3-trifluoro-2,2-dimethylpropyl)carbamate is crucial. Studies have shown that it undergoes hydrolysis under certain conditions, releasing non-toxic byproducts. This makes it an environmentally friendly alternative to some traditional chemicals used in similar applications.

In conclusion, tert-butyl N-(3,3,3-trifluoro-2,2-dimethylpropyl)carbamate (CAS No: 1803611-47-3) is a multifaceted compound with a wide range of applications across different industries. Its unique chemical structure and properties continue to be explored by researchers worldwide. As new studies emerge highlighting its potential uses and optimizations, this compound is poised to play an even more significant role in both academic research and industrial processes.